Cas no 1354000-35-3 (((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine)
((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine Chemical and Physical Properties
Names and Identifiers
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- ((R)-1-benzyl-pyrrolidin-3-yl)-cyclopropyl-amine
- (R)-1-Benzyl-N-cyclopropylpyrrolidin-3-amine
- AM95611
- ((R)-1-benzylpyrrolidin-3-yl)cyclopropylamine
- ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine
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- Inchi: 1S/C14H20N2/c1-2-4-12(5-3-1)10-16-9-8-14(11-16)15-13-6-7-13/h1-5,13-15H,6-11H2/t14-/m1/s1
- InChI Key: HTTXVNRPINIIHA-CQSZACIVSA-N
- SMILES: N([C@H]1CN(CC2C=CC=CC=2)CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 219
- Topological Polar Surface Area: 15.3
((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087758-1g |
R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine |
1354000-35-3 | 1g |
£945.00 | 2022-03-01 |
((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine
Introduction to ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine (CAS No. 1354000-35-3)
((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine (CAS No. 1354000-35-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl-(1R,2S)-2-amino-cyclopropyl-methyl-carbamic acid tert-butyl ester, is characterized by its unique structural features, which include a benzyl group, a pyrrolidine ring, and a cyclopropylamine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The development and study of ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine have been driven by its potential as a lead compound in the discovery of new drugs for various diseases. Recent research has focused on its interactions with specific receptors and enzymes, which could provide insights into its mechanism of action and potential therapeutic benefits.
In the realm of medicinal chemistry, ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine has been investigated for its ability to modulate neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, particularly the 5-HT2A receptor, which is implicated in various psychiatric disorders such as depression and schizophrenia. The selective binding properties of ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine to these receptors make it a promising candidate for the development of novel antidepressants and antipsychotics.
Furthermore, research has explored the potential of ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine in neurodegenerative diseases. Its ability to cross the blood-brain barrier and its neuroprotective effects have been studied in animal models of Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective properties that could slow down the progression of these debilitating conditions.
The pharmacokinetic properties of ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine have also been extensively studied. Its high bioavailability and favorable metabolic stability make it an attractive candidate for drug development. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile.
In addition to its therapeutic applications, ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine has been used as a tool compound in basic research to study receptor-ligand interactions and signaling pathways. Its well-defined structure and known biological activities make it a valuable reagent for probing the mechanisms underlying various physiological processes.
The synthesis of ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine involves several steps, including the formation of the pyrrolidine ring and the introduction of the cyclopropylamine moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for both research purposes and potential commercial applications.
The future prospects for ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine are promising. Ongoing research continues to uncover new aspects of its biological activity and therapeutic potential. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in the development of new treatments for a range of diseases.
In conclusion, ((R)-1-Benzyl-pyrrolidin-3-yl)-cyclopropyl-amine (CAS No. 1354000-35-3) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features, coupled with its promising biological activities, make it an exciting area of focus for scientists and pharmaceutical researchers alike.
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